Cas no 2229276-25-7 (3-(3-ethoxy-2-methoxyphenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(3-ethoxy-2-methoxyphenyl)-3-hydroxypropanenitrile
• CAS No: 2229276-25-7
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5928557
• PubChem ID: 165756937
• Update Time: 2025-08-05

3-(3-ethoxy-2-methoxyphenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-β-hydroxy-2-methoxybenzenepropanenitrile
• 3-(3-ethoxy-2-methoxyphenyl)-3-hydroxypropanenitrile
• EN300-1820035
• 2229276-25-7

• Inchi： 1S/C12H15NO3/c1-3-16-11-6-4-5-9(12(11)15-2)10(14)7-8-13/h4-6,10,14H,3,7H2,1-2H3
• InChI Key： YHDHYIVZDZRTKQ-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CC=1C(O)CC#N)OCC)C

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.5Ų

Additional information on 3-(3-ethoxy-2-methoxyphenyl)-3-hydroxypropanenitrile

Introduction to 3-(3-Ethoxy-2-Methoxyphenyl)-3-Hydroxypropanenitrile (CAS No. 2229276-25-7)

3-(3-Ethoxy-2-Methoxyphenyl)-3-hydroxypropanenitrile, with the CAS number 2229276-25-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted phenyl ring and a hydroxypropanenitrile moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The chemical structure of 3-(3-Ethoxy-2-Methoxyphenyl)-3-hydroxypropanenitrile consists of a phenyl ring substituted with an ethoxy and a methoxy group at the 3 and 2 positions, respectively. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activity. The hydroxypropanenitrile moiety, on the other hand, adds to the compound's reactivity and potential for forming hydrogen bonds, which are essential for interactions with biological targets.

Recent studies have highlighted the potential of 3-(3-Ethoxy-2-Methoxyphenyl)-3-hydroxypropanenitrile in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the aggregation of amyloid-beta peptides, which are a hallmark of Alzheimer's disease, and to reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 3-(3-Ethoxy-2-Methoxyphenyl)-3-hydroxypropanenitrile has also shown potential as an anti-inflammatory agent. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases, diabetes, and cancer. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 3-(3-Ethoxy-2-Methoxyphenyl)-3-hydroxypropanenitrile have also been investigated to assess its suitability as a therapeutic agent. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with good penetration into target tissues such as the brain. The compound is metabolized primarily in the liver, and its metabolites are excreted via urine and feces.

To further evaluate the safety and efficacy of 3-(3-Ethoxy-2-Methoxyphenyl)-3-hydroxypropanenitrile, several preclinical studies have been conducted using animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. Moreover, it has shown promising results in improving cognitive function and reducing neuroinflammation in animal models of Alzheimer's disease.

Clinical trials are currently underway to assess the safety and efficacy of 3-(3-Ethoxy-2-Methoxyphenyl)-3-hydroxypropanenitrile in human subjects. Early-phase trials have focused on establishing safe dosing regimens and evaluating pharmacokinetic parameters. Preliminary results from these trials are encouraging, with no serious adverse events reported thus far. Future trials will aim to investigate the compound's therapeutic potential in larger patient populations.

The synthesis of 3-(3-Ethoxy-2-Methoxyphenyl)-3-hydroxypropanenitrile involves several steps that require careful optimization to achieve high yields and purity. One common synthetic route involves the reaction of 3-ethoxy-2-methoxybenzaldehyde with cyanoacetic acid in the presence of a suitable catalyst. This reaction produces an intermediate that can be further modified to obtain the final product. Advances in synthetic chemistry have led to more efficient methods for synthesizing this compound, making it more accessible for research and development purposes.

In conclusion, 3-(3-Ethoxy-2-Methoxyphenyl)-3-hydroxypropanenitrile (CAS No. 2229276-25-7) is a promising compound with diverse therapeutic applications. Its unique chemical structure confers specific biological activities that make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, paving the way for its development as a novel therapeutic agent.